Cas no 1187385-83-6 (4-Bromo-1-t-butyl-3-methylpyrazole)

• Product Name: 4-Bromo-1-t-butyl-3-methylpyrazole
• CAS No: 1187385-83-6
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• MDL: MFCD12756448
• CID: 857376
• PubChem ID: 46739714
• Update Time: 2025-07-24

4-Bromo-1-t-butyl-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-T-BUTYL-3-METHYLPYRAZOLE
• 4-Bromo-1-(tert-butyl)-3-methyl-1H-pyrazole
• 4-Bromo-1-tert-butyl-3-methyl-1H-pyrazole
• 4-bromo-1-tert-butyl-3-methylpyrazole
• 1-tert-butyl-4-bromo-3-methyl-1H-pyrazole
• BS-23216
• AKOS015834390
• CS-0208013
• DTXSID90675302
• STL588910
• SCHEMBL21720382
• MFCD12756448
• DB-126986
• 1187385-83-6
• 4-Bromo-1-t-butyl-3-methylpyrazole

• MDL： MFCD12756448
• Inchi： 1S/C8H13BrN2/c1-6-7(9)5-11(10-6)8(2,3)4/h5H,1-4H3
• InChI Key： SVLSAPNQDGCJAL-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 216.02600
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.70900

Additional information on 4-Bromo-1-t-butyl-3-methylpyrazole

Recent Advances in the Application of 4-Bromo-1-t-butyl-3-methylpyrazole (CAS: 1187385-83-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-1-t-butyl-3-methylpyrazole (CAS: 1187385-83-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its brominated pyrazole core and tert-butyl substituent, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents, highlighting its potential as a key building block in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Bromo-1-t-butyl-3-methylpyrazole as a precursor in the synthesis of novel JAK3 inhibitors. The researchers utilized this compound to introduce the pyrazole moiety into the inhibitor scaffold, which significantly enhanced selectivity and potency against JAK3 over other kinases. The study reported a 5-fold improvement in inhibitory activity compared to previous analogs, underscoring the importance of this brominated pyrazole derivative in optimizing kinase-targeted therapies.

In the field of anti-inflammatory drug development, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) has shown that derivatives of 4-Bromo-1-t-butyl-3-methylpyrazole exhibit promising COX-2 inhibitory activity. The electron-withdrawing bromo group and steric bulk of the tert-butyl substituent were found to play critical roles in modulating the compound's binding affinity to the COX-2 active site. Molecular docking studies revealed unique interactions with key amino acid residues, providing valuable insights for the design of next-generation anti-inflammatory agents with improved selectivity profiles.

Beyond its pharmaceutical applications, 4-Bromo-1-t-butyl-3-methylpyrazole has also emerged as a valuable tool in chemical biology research. A recent Nature Chemical Biology publication (2024) detailed its use as a versatile click chemistry handle for protein labeling and cellular imaging. The bromine atom serves as an excellent leaving group for various cross-coupling reactions, enabling efficient bioconjugation strategies. This application has opened new avenues for studying protein-protein interactions and cellular signaling pathways with unprecedented precision.

The synthetic accessibility of 4-Bromo-1-t-butyl-3-methylpyrazole has been significantly improved through recent methodological advances. A 2023 Organic Process Research & Development report described an optimized large-scale synthesis protocol that achieves >90% yield with excellent purity (>99%). This development has addressed previous challenges in the compound's commercial availability, making it more accessible for both academic and industrial research applications. The improved synthetic route employs environmentally benign reagents and minimizes hazardous waste generation, aligning with green chemistry principles.

Looking forward, the unique structural features of 4-Bromo-1-t-butyl-3-methylpyrazole continue to inspire innovative applications across multiple research domains. Current investigations are exploring its potential in materials science, particularly in the development of organic electronic materials and metal-organic frameworks. The compound's ability to coordinate with various transition metals while maintaining its structural integrity makes it particularly attractive for these applications. As research progresses, we anticipate seeing broader utilization of this versatile building block in both biological and materials science contexts.